Cas no 61345-63-9 (Cyclohexenone, methylpentyl-)
Cyclohexenone, methylpentyl- structure
Product Name:Cyclohexenone, methylpentyl-
CAS No:61345-63-9
MF:C12H20O
MW:180.286603927612
CID:483095
PubChem ID:12523933
Update Time:2025-04-19
Cyclohexenone, methylpentyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexenone, methylpentyl-
- 3-methyl-2-pentylcyclohex-2-en-1-one
- DTXSID30501297
- 3-methyl-2-pentyl-2-cyclohexen-1-one
- SCHEMBL20819043
- 61345-63-9
-
- Inchi： 1S/C12H20O/c1-3-4-5-8-11-10(2)7-6-9-12(11)13/h3-9H2,1-2H3
- InChI Key： ANEARBRQUGQDNS-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C)=C1CCCCC
Computed Properties
- Exact Mass: 180.1515
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexenone, methylpentyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
61345-63-9 (Cyclohexenone, methylpentyl-) Related Products
- 1193-18-6(Seudenone)
- 1121-18-2(2-Methylcyclohex-2-en-1-one)
- 1120-73-6(2-Methyl-2-cyclopentenone)
- 95-41-0(dihydroisojasmone)
- 16112-10-0(1-(cyclopent-1-en-1-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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